Cas no 146628-89-9 (2,5-Dimethyl-4-oxo-3,4-dihydro-thieno2,3-dpyrimidine-6-carboxylic acid)

• Product Name: 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno2,3-dpyrimidine-6-carboxylic acid
• CAS No: 146628-89-9
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• MDL: MFCD00520810
• CID: 1070251
• PubChem ID: 714490
• Update Time: 2025-05-23

2,5-Dimethyl-4-oxo-3,4-dihydro-thieno2,3-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
• 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]-pyrimidine-6-carboxylic acid
• 2,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid(SALTDATA: FREE)
• 2,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
• 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid
• 2,5-dimethyl-4-oxo-3-hydrothiopheno[2,3-d]pyrimidine-6-carboxylic acid
• AC1LEMH1
• ACMC-209cxa
• STK609073
• WFA62889
• DTXSID50351938
• 4-hydroxy-2,5-dimethylthieno[2,3-d]pyrimidine-6-carboxylic acid
• 2,5-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• EN300-09321
• 1,4-Dihydro-2,5-dimethyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylic acid
• BRD-K38978661-001-02-4
• G28885
• SR-01000468163-1
• BBL010015
• 2,5-Dimethyl-4-oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylicacid
• SY062982
• STK801402
• AKOS000301088
• CHEMBL4128086
• 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]-pyrimidine-6-carboxylic acid, AldrichCPR
• AKOS005544645
• 2,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• MFCD00520810
• Z56974888
• VS-02285
• SR-01000468163
• CS-0307865
• WAY-621746
• 146628-89-9
• AG-205/33109004
• 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno2,3-dpyrimidine-6-carboxylic acid

• MDL： MFCD00520810
• Inchi： 1S/C9H8N2O3S/c1-3-5-7(12)10-4(2)11-8(5)15-6(3)9(13)14/h1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： PNKDOXHMMQRMAG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C2C(NC(C)=NC1=2)=O

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno2,3-dpyrimidine-6-carboxylic acid

2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 146628-89-9)

2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid, also known by its CAS registry number 146628-89-9, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic compounds characterized by a fused thiophene and pyrimidine ring system. The presence of the oxo group at position 4 and the carboxylic acid moiety at position 6 imparts unique chemical and biological properties to this molecule.

The synthesis of 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure is particularly interesting due to the conjugation between the sulfur atom in the thiophene ring and the nitrogen atoms in the pyrimidine ring. This conjugation not only stabilizes the molecule but also contributes to its electronic properties.

One of the most notable applications of this compound is in drug discovery. The thienopyrimidine core has been identified as a potential scaffold for developing bioactive molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The methyl groups at positions 2 and 5 further modulate the compound's pharmacokinetic properties, making it a valuable candidate for preclinical studies.

In recent years, researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to fully characterize this compound. These studies have provided insights into its stereochemistry and conformational flexibility. Additionally, computational chemistry methods like molecular docking have been used to predict its binding affinity towards various biological targets.

The biological evaluation of 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid has revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For example, it has shown inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain mechanisms. Furthermore, its ability to modulate signaling pathways associated with cancer cell proliferation suggests its role as a chemotherapeutic agent.

The carboxylic acid group at position 6 plays a critical role in determining the compound's acidity and ionization behavior. This functional group also facilitates the formation of salts with various cations, which can influence solubility and bioavailability. Recent studies have explored the use of this compound as a prodrug precursor or as part of a drug delivery system due to its versatile functional groups.

In terms of environmental impact and safety assessment, preliminary studies indicate that this compound exhibits low toxicity in vitro and in vivo models. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 2,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 146628-89-9) is a versatile organic compound with significant potential in drug discovery and development. Its unique structure and functional groups make it an attractive candidate for exploring novel therapeutic interventions across various disease states.